Cas no 1780237-68-4 (2-(4,4-Difluorocyclohexyl)ethan-1-amine hydrochloride)

• Product Name: 2-(4,4-Difluorocyclohexyl)ethan-1-amine hydrochloride
• CAS No: 1780237-68-4
• MF: C₈H₁₆ClF₂N
• MW: 199.669148445129
• MDL: MFCD31457005
• CID: 4613435
• PubChem ID: 105452554
• Update Time: 2025-11-02

2-(4,4-Difluorocyclohexyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4,4-difluorocyclohexyl)ethan-1-amine hydrochloride
• 2-(4,4-difluorocyclohexyl)ethanamine;hydrochloride
• EN300-747157
• 2-(4,4-difluorocyclohexyl)ethanamine HCl
• Z2733347846
• SCHEMBL16323175
• 2-(4,4-Difluorocyclohexyl)ethan-1-aminehydrochloride
• PS-15497
• SY343744
• 1780237-68-4
• 2-(4,4-Difluorocyclohexyl)ethanamine Hydrochloride
• MFCD31457005
• F78261
• 2-(4,4-Difluorocyclohexyl)ethan-1-amine hydrochloride

• MDL： MFCD31457005
• Inchi： 1S/C8H15F2N.ClH/c9-8(10)4-1-7(2-5-8)3-6-11;/h7H,1-6,11H2;1H
• InChI Key： XQHPADFCTSEISW-UHFFFAOYSA-N
• SMILES： Cl.FC1(CCC(CCN)CC1)F

Computed Properties

• Exact Mass: 199.0939335g/mol
• Monoisotopic Mass: 199.0939335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 115
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

Additional information on 2-(4,4-Difluorocyclohexyl)ethan-1-amine hydrochloride

Comprehensive Overview of 2-(4,4-Difluorocyclohexyl)ethan-1-amine hydrochloride (CAS No. 1780237-68-4)

2-(4,4-Difluorocyclohexyl)ethan-1-amine hydrochloride is a fluorinated organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a difluorocyclohexyl moiety, makes it a valuable intermediate for drug discovery and material science applications. The compound's CAS number 1780237-68-4 ensures precise identification in global chemical databases, facilitating research and regulatory compliance.

The growing interest in fluorinated compounds stems from their enhanced metabolic stability and bioavailability, which are critical in modern drug design. Researchers frequently search for "difluorocyclohexyl derivatives" and "amine hydrochloride applications," reflecting the compound's relevance in addressing challenges like CNS drug delivery and enzyme inhibition. Recent studies highlight its utility in modulating protein-protein interactions, a hot topic in cancer therapeutics and neurodegenerative disease research.

From a synthetic chemistry perspective, 2-(4,4-Difluorocyclohexyl)ethan-1-amine hydrochloride showcases remarkable versatility. Its cyclohexyl backbone allows for stereoselective modifications, while the ethyleneamine spacer enables conjugation with various pharmacophores. This adaptability answers frequent search queries such as "building blocks for PET imaging probes" and "fluorescent labeling reagents," particularly in the context of precision medicine advancements.

The compound's physicochemical properties warrant special attention. With calculated LogP values suggesting optimal blood-brain barrier penetration, it aligns with trending investigations into neurological disorder treatments. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), addressing quality concerns prevalent in "pharmaceutical intermediate specifications" searches. These characteristics position it favorably for high-throughput screening platforms.

Industrial applications of CAS 1780237-68-4 extend beyond therapeutics. The difluorocyclohexyl group imparts unique electronic effects valuable for developing advanced materials, responding to growing interest in "fluorine-containing liquid crystals" and "OLED components." Patent analyses reveal its incorporation in photoacid generators for next-generation semiconductor lithography, a sector experiencing exponential growth.

Environmental and regulatory aspects of 2-(4,4-Difluorocyclohexyl)ethan-1-amine hydrochloride follow stringent REACH compliance standards. Its biodegradation profile and eco-toxicity data meet current "green chemistry" expectations, frequently searched in conjunction with "sustainable pharmaceutical synthesis." Proper handling protocols ensure safety while maintaining research accessibility, balancing innovation with responsibility.

Market intelligence indicates rising demand for this compound, particularly from contract research organizations and academic institutions. The global push for targeted therapies and personalized medicine drives inquiries about "custom fluorinated compound synthesis." Suppliers report increased requests for GMP-grade batches, reflecting its transition from research-scale to potential clinical applications.

Future research directions for 1780237-68-4 may explore its role in proteolysis-targeting chimeras (PROTACs) and molecular glues, addressing trending searches about "protein degradation technologies." Computational modeling predicts favorable interactions with kinase domains, suggesting untapped potential in signal transduction inhibition. These prospects make it a compound to watch in coming years.